Cas no 37720-78-8 (Kaura-16-ene-3α,7β,19-triol)

• Product Name: Kaura-16-ene-3α,7β,19-triol
• CAS No: 37720-78-8
• MF: C₂₀H₃₂O₃
• MW: 320.466286659241
• CID: 1485232
• PubChem ID: 637194
• Update Time: 2024-02-29

Kaura-16-ene-3α,7β,19-triol Chemical and Physical Properties

Names and Identifiers

• (3alpha,5beta,7beta,8alpha,9beta,10alpha,13alpha)-kaur-16-ene-3,7,19-triol
• Kaura-16-ene-3α,7β,19-triol
• (4S)-Kaur-16-ene-3α,7β,19-triol
• Foliol
• 37720-78-8
• DTXSID20348416
• SCHEMBL1887081
• AC1LCTP4

• Inchi： 1S/C20H32O3/c1-12-9-20-10-13(12)4-5-14(20)18(2)7-6-16(22)19(3,11-21)15(18)8-17(20)23/h13-17,21-23H,1,4-11H2,2-3H3/t13-,14+,15+,16-,17+,18+,19-,20+/m1/s1
• InChI Key： ZHAIQJLGKAVXSD-SSADKFRXSA-N
• SMILES： O[C@H]1C[C@@H]2[C@@](C)(CO)[C@@H](CC[C@@]2(C)[C@@H]2CC[C@H]3C(=C)C[C@]21C3)O

Computed Properties

• Exact Mass: 320.23514488g/mol
• Monoisotopic Mass: 320.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 60.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids